Cas no 1135309-87-3 (1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride)

1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride structure
1135309-87-3 structure
Product Name:1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride
CAS No:1135309-87-3
MF:C20H32ClNO2
MW:353.926585197449
CID:6005683
PubChem ID:24836832
Update Time:2024-01-16

1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride
    • 2-Propanol, 1-(cyclohexylethylamino)-3-[(2,3-dihydro-1H-inden-5-yl)oxy]-, hydrochloride (1:1)
    • 1-[CYCLOHEXYL(ETHYL)AMINO]-3-(2,3-DIHYDRO-1H-INDEN-5-YLOXY)PROPAN-2-OL HYDROCHLORIDE
    • 1-[cyclohexyl(ethyl)amino]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol;hydrochloride
    • F1032-0039
    • AKOS026678941
    • 1-(cyclohexyl(ethyl)amino)-3-((2,3-dihydro-1H-inden-5-yl)oxy)propan-2-ol hydrochloride
    • 1135309-87-3
    • Inchi: 1S/C20H31NO2.ClH/c1-2-21(18-9-4-3-5-10-18)14-19(22)15-23-20-12-11-16-7-6-8-17(16)13-20;/h11-13,18-19,22H,2-10,14-15H2,1H3;1H
    • InChI Key: RAZWWUHXTJMQPM-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C2CCCC2=C1)CC(O)CN(C1CCCCC1)CC.Cl

Computed Properties

  • Exact Mass: 353.2121570g/mol
  • Monoisotopic Mass: 353.2121570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 343
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų

1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1032-0039-2mg
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F1032-0039-3mg
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F1032-0039-4mg
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F1032-0039-5mg
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1-cyclohexyl(ethyl)amino-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol hydrochloride Related Literature

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